Cas no 300686-01-5 (Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)-)
300686-01-5 structure
Product Name:Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)-
CAS No:300686-01-5
MF:C5H6N4S
MW:154.192938327789
CID:298820
PubChem ID:3092529
Update Time:2025-04-19
Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)-
- Propanenitrile, 3-(1,3,4-thiadiazol-2-ylamino)- (9CI)
- BAS 00134393
- 3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile
- AKOS000525846
- 300686-01-5
- HMS1677K06
- 3-((1,3,4-thiadiazol-2-yl)amino)propanenitrile
- SCHEMBL6275094
- Z57069633
- CS-0257581
- EN300-6740136
-
- Inchi： 1S/C5H6N4S/c6-2-1-3-7-5-9-8-4-10-5/h4H,1,3H2,(H,7,9)
- InChI Key： XBDWCFOFPCHOME-UHFFFAOYSA-N
- SMILES： S1C=NN=C1NCCC#N
Computed Properties
- Exact Mass: 154.03148
- Monoisotopic Mass: 154.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- PSA: 61.6
Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6740136-0.05g |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
300686-01-5 | 95.0% | 0.05g |
$197.0 | 2025-03-13 | |
| Enamine | EN300-6740136-0.1g |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
300686-01-5 | 95.0% | 0.1g |
$293.0 | 2025-03-13 | |
| Enamine | EN300-6740136-0.25g |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
300686-01-5 | 95.0% | 0.25g |
$418.0 | 2025-03-13 | |
| Enamine | EN300-6740136-0.5g |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
300686-01-5 | 95.0% | 0.5g |
$656.0 | 2025-03-13 | |
| Enamine | EN300-6740136-1.0g |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
300686-01-5 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6740136-2.5g |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
300686-01-5 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6740136-5.0g |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
300686-01-5 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6740136-10.0g |
3-[(1,3,4-thiadiazol-2-yl)amino]propanenitrile |
300686-01-5 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 | |
| Aaron | AR00BXOD-50mg |
Propanenitrile, 3-(1,3,4-thiadiazol-2-ylamino)- (9CI) |
300686-01-5 | 95% | 50mg |
$296.00 | 2025-02-14 | |
| Aaron | AR00BXOD-100mg |
Propanenitrile, 3-(1,3,4-thiadiazol-2-ylamino)- (9CI) |
300686-01-5 | 95% | 100mg |
$428.00 | 2025-02-14 |
Propanenitrile,3-(1,3,4-thiadiazol-2-ylamino)- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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